Cas no 392291-60-0 (4-tert-butyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-tert-butyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392291-60-0
• MF: C₂₂H₂₄N₄O₂S₂
• MW: 440.581562042236
• CID: 6123336
• PubChem ID: 3381054
• Update Time: 2025-08-04

4-tert-butyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 4-(tert-butyl)-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 4-(1,1-dimethylethyl)-N-[5-[[2-[(4-methylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 4-tert-butyl-N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• 4-tert-butyl-N-[5-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• F0417-0130
• AKOS024576611
• 392291-60-0
• Oprea1_036741

• Inchi： 1S/C22H24N4O2S2/c1-14-5-11-17(12-6-14)23-18(27)13-29-21-26-25-20(30-21)24-19(28)15-7-9-16(10-8-15)22(2,3)4/h5-12H,13H2,1-4H3,(H,23,27)(H,24,25,28)
• InChI Key： LGSLBUWGUXTKGI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=C(C)C=C2)=O)S1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 440.13406837g/mol
• Monoisotopic Mass: 440.13406837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 138Ų

Additional information on 4-tert-butyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

4-Tert-butyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide: A Comprehensive Overview

The compound with CAS No. 392291-60-0, known as 4-tert-butyl-N-5-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzamides and features a complex structure incorporating a thiadiazole ring system and various substituents that contribute to its unique properties.

The molecular structure of this compound is characterized by a benzamide backbone with a tert-butyl group attached at the 4-position of the benzene ring. The substituent at the nitrogen atom of the amide group is a thiadiazole moiety, specifically a 1,3,4-thiadiazole ring. This ring is further substituted at the 5-position with a sulfanyl group linked to a carbamoylmethyl derivative of a 4-methylphenyl group. This intricate architecture suggests potential applications in drug design, where such structural complexity can lead to enhanced bioavailability and target specificity.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry due to their diverse biological activities. For instance, research published in Journal of Medicinal Chemistry has demonstrated that thiadiazole derivatives can exhibit significant anti-inflammatory and antioxidant properties. The presence of the thiadiazole ring in this compound may confer similar benefits, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic substitution or coupling reactions. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process.

In terms of applications, this compound has shown potential in several areas. For example, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in various chemical journals. The versatility of this compound underscores its importance in both academic research and industrial applications.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have indicated that such compounds can undergo biodegradation under specific conditions, though further research is needed to fully characterize their environmental behavior.

In conclusion, CAS No. 392291-60-0 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a key player in future developments within medicinal chemistry and related fields.